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Compound Focus: Sulfamonomethoxine

CAS No.: 1220-83-3

Cat. No.: S544126

Identified Transformation Products of
Sulfamonomethoxine

The following table lists the key transformation products (TPs) of SMM identified through different

processes, along with their characteristics and proposed structures.

Reported
. . Key Characteristics Toxicity
Transformation Transformation Pathway /
| Proposed Compared to
Product Name Process
Structure Parent
Compound
N4-Acetyl Metabolic pathway (in Major metabolite; Exhibits no
Sulfamonomethoxine tilapia); Acetylation [1] [2]. formed via N4- antibacterial
(AC-SMM) acetylation reaction activity [2].

[1] [2].
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Transformation
Product Name

Six Unnamed TPs

Multiple Unnamed TPs

Transformation Pathway /
Process

Microbial biodegradation by
Bacillus sp. DLY-11;
pathways include C-N bond
cleavage, hydroxylation,
and SO2 release [3].

Biodegradation by
microalgae (e.qg.,
Haematococcus pluvialis);,
Biodegradation was the

Key Characteristics
| Proposed
Structure

Structures not fully
specified; one
pathway is reported
as novel [3].

A total of 10 TPs were
identified across four
microalgae species

[4].

Reported
Toxicity
Compared to
Parent
Compound

Most TPs had
lower toxicity
compared to
parent SMM [4].

Most TPs had
lower toxicity
compared to
parent SMM [4].

major mechanism [4].

Experimental Protocols for Identification

Here are the detailed methodologies for identifying SMM transformation products from key studies.

Protocol for Microbial Biodegradation Product Identification [3]

This protocol outlines the process for identifying TPs formed by the bacterium Bacillus sp. DLY-11.

e 1. Strain and Culture: Isolate the strain Bacillus sp. DLY-11 from swine manure compost. Inoculate
the strain into a base medium containing 20 mg/L of SMM.
¢ 2. Optimal Degradation Conditions: Incubate the culture under optimized conditions: 59.1°C, pH
7.10, and with 0.45 g/L MgSOa, shaking for 48 hours.
e 3. Sample Extraction and Analysis:
o After incubation, extract the samples. The study used solid-phase extraction (SPE) columns
for cleanup.
o Analyze the extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
o The mass spectrometer is used to identify potential TPs based on their mass-to-charge ratio
(m/z) and fragmentation patterns.
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e 4, Pathway Elucidation: Propose degradation pathways by logically connecting the identified TPs
and the chemical transformations they have undergone (e.g., C-N bond cleavage, hydroxylation).

The workflow for this protocol can be visualized as follows:
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Protocol for Metabolic Product Identification in Tilapia [1] [2]

This protocol describes how to identify the primary metabolite of SMM in a fish model.

¢ 1. Drug Administration: Orally administer a single dose of SMM (100 mg per kg of body weight) to
tilapia.
e 2. Sample Collection: Collect blood, liver, kidney, muscle, and bile samples at multiple time points
(from 0.5 to 192 hours post-administration).
e 3. Sample Preparation:
o Homogenize tissue samples.
o Add acetonitrile to precipitate proteins and extract the analytes.
o Vortex and centrifuge the samples. Clean the supernatant using a C18 sorbent.
o Evaporate the extract to dryness under a nitrogen stream and reconstitute it in a solvent
suitable for injection.
e 4. LC-MS/MS Analysis:
o Use a C18 reversed-phase column for chromatographic separation.
o Employ a gradient elution with methanol and a 5 mmol/L ammonium acetate aqueous
solution (pH 3.5) as the mobile phase.
o Use tandem mass spectrometry for detection and confirmation of SMM and its N4-acetyl
metabolite (AC-SMM).

Troubleshooting Common Experimental Issues

e Problem: Low Recovery of SMM or TPs from Complex Matrices

o Solution: Ensure proper sample cleanup. The use of C18 sorbents [1] [2] or alumina column
chromatography [5] is reported to effectively remove interfering compounds from biological
samples like fish and meat.

¢ Problem: Poor Chromatographic Separation

o Solution: Optimize the mobile phase. A well-established method uses a gradient of methanol
and ammonium acetate buffer (pH 3.5) on a C18 column [1] [2]. Adjusting the pH can
significantly impact the separation of sulfonamides and their metabolites.
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Important Technical Notes

e Toxicity of TPs: A significant finding from the microalgae study is that most of the 10 identified TPs
were less toxic than the parent SMM compound, which is a promising sign for bioremediation
applications [4].

¢ Novel Pathways: Recent research has uncovered a previously unknown bacterial degradation
pathway for SMM, indicating that the full picture of its environmental transformation is still emerging

[3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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